Cas no 1270405-07-6 (2-(4-methyl-3-nitrophenyl)azetidine)

• Product Name: 2-(4-methyl-3-nitrophenyl)azetidine
• CAS No: 1270405-07-6
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5824009
• PubChem ID: 55297759
• Update Time: 2025-10-28

2-(4-methyl-3-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-3-nitrophenyl)azetidine
• EN300-1867853
• AKOS006373545
• 1270405-07-6

• Inchi： 1S/C10H12N2O2/c1-7-2-3-8(9-4-5-11-9)6-10(7)12(13)14/h2-3,6,9,11H,4-5H2,1H3
• InChI Key： FHLPUNHPKNKLMC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C1CCN1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(4-methyl-3-nitrophenyl)azetidine

Comprehensive Overview of 2-(4-methyl-3-nitrophenyl)azetidine (CAS No. 1270405-07-6)

2-(4-methyl-3-nitrophenyl)azetidine (CAS No. 1270405-07-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its unique structural and pharmacological properties. The presence of both methyl and nitro functional groups on the phenyl ring further enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and material science, given its ability to modulate biological activity and chemical stability.

In recent years, the demand for nitrogen-containing heterocycles like 2-(4-methyl-3-nitrophenyl)azetidine has surged due to their versatility in synthesizing bioactive molecules. This compound is often explored in the context of central nervous system (CNS) drug development, where its structural features may influence receptor binding and metabolic pathways. Additionally, its nitrophenyl moiety makes it a candidate for photodynamic therapy and fluorescence labeling, aligning with the growing interest in theranostic applications. Users searching for "azetidine derivatives in medicine" or "nitrophenyl compounds for drug design" will find this molecule highly relevant.

The synthesis of 2-(4-methyl-3-nitrophenyl)azetidine typically involves multi-step organic reactions, including cyclization and nitration processes. Its CAS No. 1270405-07-6 serves as a unique identifier in chemical databases, facilitating precise tracking in patent literature and regulatory submissions. Given the rise of AI-driven drug discovery, this compound is also being analyzed through computational chemistry tools to predict its interactions with biological targets. Searches for "CAS 1270405-07-6 applications" or "azetidine synthesis optimization" reflect the compound's technical appeal.

From an industrial perspective, 2-(4-methyl-3-nitrophenyl)azetidine is valued for its potential in high-value chemical manufacturing. Its stability under various conditions makes it suitable for scale-up processes, a topic frequently queried by professionals in "pharmaceutical intermediates production." Furthermore, its compatibility with green chemistry principles is under investigation, addressing the global push for sustainable synthesis methods. This aligns with trending searches like "eco-friendly heterocycle synthesis" and "nitrophenyl compound safety."

In conclusion, 2-(4-methyl-3-nitrophenyl)azetidine (CAS No. 1270405-07-6) represents a promising candidate for advancing medicinal chemistry and industrial applications. Its dual functionality as a pharmacophore and a chemical intermediate underscores its multidisciplinary relevance. As research continues, this compound is likely to feature prominently in discussions around next-generation therapeutics and innovative material design.